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Compound of Interest

Compound Name: 4-Chloro-5-methyl-1H-imidazole

Cat. No.: B1207334

A comprehensive search of scientific databases and literature has revealed that the
experimental crystal structure of 4-Chloro-5-methyl-1H-imidazole has not been determined or
is not publicly available.

Despite extensive searches for crystallographic data from sources such as the Cambridge
Structural Database (CSD) and other chemical information repositories, no specific diffraction
data, unit cell parameters, or atomic coordinates for 4-Chloro-5-methyl-1H-imidazole could be
located. Consequently, the core requirements of this technical guide, including the presentation
of quantitative crystallographic data in tables and a detailed description of the experimental
protocol for its structure determination, cannot be fulfilled at this time.

The search did yield information on the crystal structures of several more complex imidazole
derivatives containing chloro and methyl substitutions. These include compounds such as 4-(2-
(4-Chlorophenyl)-4,5-diphenyl-1H-imidazole-1-yl) and 1-[2-(2-chloroethoxy)ethyl]-2-methyl-4-
nitro-1H-imidazole. While these structures provide some insights into the solid-state
conformations and intermolecular interactions of related molecules, they do not represent the
specific crystal structure of 4-Chloro-5-methyl-1H-imidazole.

Furthermore, a detailed, reproducible experimental protocol for the synthesis and subsequent
single-crystal growth of 4-Chloro-5-methyl-1H-imidazole was not found in the reviewed
literature. General methods for imidazole synthesis exist, but a specific procedure tailored to
obtaining high-quality crystals of this particular compound is not documented.
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No information regarding the biological activity or any associated signaling pathways for 4-
Chloro-5-methyl-1H-imidazole was discovered during the search.

Conclusion

Due to the absence of publicly available experimental data on the crystal structure of 4-Chloro-
5-methyl-1H-imidazole, it is not possible to provide the in-depth technical guide as requested.

The generation of accurate data tables and detailed experimental protocols is contingent on the
existence of a solved crystal structure in the scientific domain.

For researchers, scientists, and drug development professionals interested in the structural
aspects of substituted imidazoles, it is recommended to consult the available literature on the
aforementioned related compounds or to undertake an experimental study to determine the
crystal structure of 4-Chloro-5-methyl-1H-imidazole.

 To cite this document: BenchChem. [Crystal Structure of 4-Chloro-5-methyl-1H-imidazole:
Data Unavailability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207334+#crystal-structure-of-4-chloro-5-methyl-1h-
imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

